Cas no 1596865-36-9 (1-(1,3-thiazol-4-yl)pentane-1,3-dione)

• Product Name: 1-(1,3-thiazol-4-yl)pentane-1,3-dione
• CAS No: 1596865-36-9
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 6333212
• PubChem ID: 116202072
• Update Time: 2025-05-19

1-(1,3-thiazol-4-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-4-yl)pentane-1,3-dione
• EN300-1124951
• 1596865-36-9

• Inchi： 1S/C8H9NO2S/c1-2-6(10)3-8(11)7-4-12-5-9-7/h4-5H,2-3H2,1H3
• InChI Key： BDMJHJRVCAODHG-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(CC(CC)=O)=O

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.3Ų

Additional information on 1-(1,3-thiazol-4-yl)pentane-1,3-dione

Comprehensive Overview of 1-(1,3-thiazol-4-yl)pentane-1,3-dione (CAS No. 1596865-36-9): Properties, Applications, and Market Insights

1-(1,3-thiazol-4-yl)pentane-1,3-dione (CAS No. 1596865-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole-containing diketone exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. With the increasing demand for heterocyclic compounds in drug discovery, this molecule has become a subject of interest for researchers exploring novel bioactive molecules.

The compound features a 1,3-diketone moiety linked to a thiazole ring, which contributes to its versatile reactivity. This structural combination allows for diverse chemical transformations, particularly in the synthesis of pharmaceutical intermediates and functional materials. Recent studies have highlighted its potential in developing antimicrobial agents, aligning with the global focus on addressing antibiotic resistance – a critical healthcare challenge identified by WHO as one of the top 10 global public health threats.

From a synthetic chemistry perspective, 1-(1,3-thiazol-4-yl)pentane-1,3-dione serves as an excellent building block for constructing more complex molecular architectures. Its β-diketone functionality enables chelation with various metal ions, making it potentially useful in coordination chemistry and material science applications. Researchers are particularly interested in its ability to form stable complexes that could have applications in catalysis or molecular recognition systems.

The compound's thiazole component is particularly noteworthy, as this heterocycle is present in numerous FDA-approved drugs. Thiazole derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. This has led to growing commercial interest in 1-(1,3-thiazol-4-yl)pentane-1,3-dione as a potential precursor for drug development, especially in the context of emerging therapeutic areas like targeted cancer therapies and antiviral treatments.

In the agrochemical sector, thiazole-containing compounds have demonstrated effectiveness as pesticides and herbicides. The unique properties of 1-(1,3-thiazol-4-yl)pentane-1,3-dione make it a candidate for developing new crop protection agents, particularly as the agricultural industry seeks more environmentally friendly solutions with reduced ecological impact. This aligns with current trends in green chemistry and sustainable agriculture practices.

The global market for specialty chemical intermediates like 1-(1,3-thiazol-4-yl)pentane-1,3-dione is experiencing steady growth, driven by increasing R&D investments in the pharmaceutical and agrochemical sectors. Market analysts project particular demand growth in the Asia-Pacific region, where pharmaceutical manufacturing capabilities are expanding rapidly. The compound's CAS number 1596865-36-9 serves as a crucial identifier in global chemical commerce and regulatory documentation.

From a regulatory standpoint, proper handling and storage of 1-(1,3-thiazol-4-yl)pentane-1,3-dione are essential, though it doesn't fall under stringent control categories. Researchers and manufacturers should consult Safety Data Sheets (SDS) and follow standard laboratory protocols when working with this chemical. The compound's stability and solubility characteristics make it relatively convenient to work with under appropriate conditions.

Recent patent literature reveals growing intellectual property activity surrounding thiazole derivatives and diketone compounds, indicating their commercial potential. Several patent applications have emerged describing synthetic methods and applications of compounds structurally related to 1-(1,3-thiazol-4-yl)pentane-1,3-dione, particularly in medicinal chemistry contexts. This patent landscape suggests expanding opportunities for innovation using this chemical scaffold.

Analytical characterization of 1-(1,3-thiazol-4-yl)pentane-1,3-dione typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are critical parameters for research and industrial applications. The development of robust analytical methods for this compound supports quality control in its production and application.

Looking forward, the scientific community anticipates continued exploration of 1-(1,3-thiazol-4-yl)pentane-1,3-dione's potential. Its unique combination of thiazole and diketone functionalities offers numerous possibilities for creating novel compounds with tailored properties. As synthetic methodologies advance and biological screening techniques become more sophisticated, this compound may find applications in unexpected areas of materials science and biotechnology.

For researchers and manufacturers interested in CAS 1596865-36-9, it's important to note that custom synthesis and scale-up services are becoming increasingly available from specialty chemical suppliers. This reflects the growing recognition of 1-(1,3-thiazol-4-yl)pentane-1,3-dione's importance as a research chemical and potential intermediate for commercial applications. Proper sourcing from reputable suppliers ensures consistent quality for experimental and developmental work.

The environmental fate and biodegradation characteristics of 1-(1,3-thiazol-4-yl)pentane-1,3-dione represent another area of ongoing investigation. As with all chemical substances, understanding its ecotoxicological profile is essential for responsible use and disposal. Preliminary studies suggest that standard waste treatment methods may be applicable, though specific data should be consulted for particular use cases.

In conclusion, 1-(1,3-thiazol-4-yl)pentane-1,3-dione (CAS No. 1596865-36-9) represents an interesting and versatile chemical entity with promising applications across multiple scientific and industrial domains. Its unique structural features combine the valuable properties of thiazole heterocycles with the reactivity of β-diketones, creating opportunities for innovation in medicinal chemistry, material science, and beyond. As research continues to uncover new potential for this compound, its role in scientific advancement and industrial applications is likely to expand in the coming years.